Cas no 66572-55-2 (6-methoxypyridine-3-carboxylic acid)

• Product Name: 6-methoxypyridine-3-carboxylic acid
• CAS No: 66572-55-2
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD04115721
• CID: 58481
• PubChem ID: 592499
• Update Time: 2025-11-02

6-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methoxynicotinic acid
• 2-Methoxy-5-pyridine
• 2-Methoxy-5-pyridinecarboxylic Acid
• 2-METHOXYPYRIDINE-5-CARBOXYLIC ACID
• 6-methoxypyridine-3-carboxylic acid
• 6-Methoxynicotinicacid
• 3-PYRIDINECARBOXYLIC ACID, 6-METHOXY-
• NVDJVEQITUWZDT-UHFFFAOYSA-N
• 6-Methoxy-pyridine-3-carboxylic acid
• 6-METHOXY-3-PYRIDINECARBOXYLIC ACID
• PubChem15177
• 6-methoxy-nicotinic acid
• 6-methyloxynicotinic acid
• 5-Carboxy-2-methoxypyridine
• KSC495A4T
• PARAGOS 410234
• RARECHEM AL BO 0733
• CHEB
• BB 0218333
• AC-24949
• 6-Methoxynicotinic acid, AldrichCPR
• MFCD04115721
• PS-4087
• CS-W004797
• 6-(methyloxy)-3-pyridinecarboxylic acid
• SCHEMBL185291
• Z135188086
• A835495
• SY006237
• AM20070242
• PB30805
• AKOS000263337
• DTXSID20343825
• CHEBI:89900
• A8164
• F2191-0249
• A8968
• FT-0641077
• Q27162083
• STR07425
• J-400308
• 2-Methoxy-5-pyrdinecarboxylic acid
• 2-Methyl-5-pyridinecarboxylic acid
• EN300-15364
• 66572-55-2
• 6-Methoxypyridine-3-carboxylic acid, 5-Carboxy-2-methoxypyridine, 2-Methoxypyridine-5-carboxylic acid
• 6-methoxy-3-pyridinecarboxylate
• ALBB-028049
• 6-Methoxypyridine-3-carboxylic acid; 2-Methoxypyridine-5-carboxylic acid
• STK727303
• DB-000698
• BBL004515
• DTXCID00294902

• MDL： MFCD04115721
• Inchi： 1S/C7H7NO3/c1-11-6-3-2-5(4-8-6)7(9)10/h2-4H,1H3,(H,9,10)
• InChI Key： NVDJVEQITUWZDT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 153.04300
• Monoisotopic Mass: 153.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 0.7

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 283.8℃ at 760 mmHg
• Flash Point: 125.4℃
• PSA: 59.42000
• LogP: 0.78840
• pka: 3.74±0.10(Predicted)

6-methoxypyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-methoxypyridine-3-carboxylic acid

6-Methoxypyridine-3-carboxylic Acid (CAS No. 66572-55-2): Properties, Applications, and Market Insights

6-Methoxypyridine-3-carboxylic acid (CAS No. 66572-55-2) is an important organic compound widely used in pharmaceutical synthesis, agrochemicals, and material science. This heterocyclic carboxylic acid derivative has gained significant attention due to its versatile chemical properties and broad application potential. With the increasing demand for fine chemicals in drug development and specialty materials, 6-methoxypyridine-3-carboxylic acid has become a compound of interest for researchers and manufacturers alike.

The molecular structure of 6-methoxypyridine-3-carboxylic acid features both a methoxy group and a carboxylic acid functional group attached to a pyridine ring, making it a valuable building block in organic synthesis. Its CAS number 66572-55-2 serves as a unique identifier in chemical databases and regulatory documentation. The compound typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents, which contributes to its widespread use in various chemical processes.

In pharmaceutical applications, 6-methoxypyridine-3-carboxylic acid serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Researchers are particularly interested in its potential for developing novel small molecule drugs targeting neurological disorders and metabolic diseases. The compound's structural features make it valuable for creating bioactive molecules with improved pharmacokinetic properties, addressing current challenges in drug discovery and development.

The agrochemical industry utilizes 6-methoxypyridine-3-carboxylic acid (CAS 66572-55-2) in the production of advanced crop protection agents. Its derivatives show promising activity as plant growth regulators and pesticide intermediates, aligning with the growing demand for environmentally friendly agricultural solutions. This application has gained particular relevance with the increasing focus on sustainable farming practices and reduced environmental impact of agrochemicals.

Material science applications of 6-methoxypyridine-3-carboxylic acid include its use in the synthesis of specialty polymers and coordination compounds. The compound's ability to form stable complexes with metal ions makes it valuable for creating functional materials with specific electronic or optical properties. Researchers are exploring its potential in developing advanced materials for organic electronics and catalysis, areas that are currently receiving significant attention in materials research.

The synthesis of 6-methoxypyridine-3-carboxylic acid typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Modern synthetic approaches focus on improving yield and purity while reducing environmental impact, reflecting the chemical industry's shift toward green chemistry principles. Process optimization for this compound remains an active area of research, particularly in scaling up production while maintaining cost-effectiveness.

Quality control for 6-methoxypyridine-3-carboxylic acid (CAS 66572-55-2) involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for its applications, especially in pharmaceutical synthesis where stringent quality standards apply. Current analytical methodologies allow for precise characterization of this compound, ensuring its suitability for high-value applications.

The global market for 6-methoxypyridine-3-carboxylic acid has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts note particular interest from Asia-Pacific regions where chemical manufacturing capabilities continue to expand. The compound's price trends and supply chain dynamics are closely monitored by industry participants, especially in light of recent disruptions to global chemical supply networks.

Regulatory aspects concerning 6-methoxypyridine-3-carboxylic acid vary by region, with most jurisdictions classifying it as a standard chemical substance. Manufacturers and users must comply with appropriate chemical safety regulations and handling guidelines. Proper documentation including Safety Data Sheets (SDS) is essential for commercial transactions involving this compound, particularly in international trade.

Research trends involving 6-methoxypyridine-3-carboxylic acid (CAS 66572-55-2) continue to evolve, with recent studies focusing on its derivatives' biological activities and material properties. The scientific community maintains interest in this compound's potential applications in medicinal chemistry and advanced materials, areas that align with current priorities in chemical research funding and development.

Storage and handling recommendations for 6-methoxypyridine-3-carboxylic acid include keeping the material in a cool, dry place away from incompatible substances. Standard laboratory safety practices apply when working with this compound, including the use of appropriate personal protective equipment. These precautions ensure safe utilization of the material across its various applications while maintaining its chemical integrity.

Future prospects for 6-methoxypyridine-3-carboxylic acid appear promising, with potential expansions into new application areas such as bioconjugation chemistry and diagnostic reagents. The compound's versatility and the growing demand for specialized chemical intermediates suggest continued relevance in multiple industries. Ongoing research may uncover additional uses that could further increase its commercial importance in the coming years.

For researchers and industry professionals seeking detailed technical information about 6-methoxypyridine-3-carboxylic acid (CAS 66572-55-2), comprehensive data is available through chemical databases and scientific literature. The compound's well-characterized properties and established synthesis methods make it a reliable choice for various chemical applications, contributing to its enduring value in both academic and industrial settings.